Cas no 90088-72-5 (3-(1-cyanopropan-2-ylamino)butanenitrile)

• Product Name: 3-(1-cyanopropan-2-ylamino)butanenitrile
• CAS No: 90088-72-5
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 1953278
• PubChem ID: 56035
• Update Time: 2025-04-21

3-(1-cyanopropan-2-ylamino)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyanopropan-2-ylamino)butanenitrile
• 3,3'-imino-di-butyronitrile
• 3,3'-Iminodibutyronitrile
• 2655 I.S.
• BRN 1757085
• AC1L1K9X
• BUTYRONITRILE, 3,3'-IMINODI-
• 3,3'-Imino-di-butyronitril
• Di(2-cianoisopropil)ammina
• LS-48260
• Di(2-cianoisopropil)ammina [Italian]
• 2655 I.S
• DTXSID801009146
• 2-04-00-00836 (Beilstein Handbook Reference)
• 3,3'-Azanediyldibutanenitrile
• 90088-72-5

• Inchi： 1S/C8H13N3/c1-7(3-5-9)11-8(2)4-6-10/h7-8,11H,3-4H2,1-2H3
• InChI Key： XCZJUCJIQIXSBZ-UHFFFAOYSA-N
• SMILES： N(C(C)CC#N)C(C)CC#N

Computed Properties

• Exact Mass: 151.110947
• Monoisotopic Mass: 151.110947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6
• XLogP3: 0

Experimental Properties

• Density: 0.963
• Boiling Point: 318.5°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.453